Cas no 2198126-42-8 (2-Methyl-5-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]pyrazine)

• Product Name: 2-Methyl-5-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]pyrazine
• CAS No: 2198126-42-8
• MF: C₁₈H₁₉F₃N₄O₂
• MW: 380.364274263382
• CID: 5466366
• Update Time: 2025-06-30

2-Methyl-5-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]pyrazine
• (5-methylpyrazin-2-yl)-[4-[[6-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone
• 2-Methyl-5-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]pyrazine

• Inchi： 1S/C18H19F3N4O2/c1-12-9-23-14(10-22-12)17(26)25-7-5-13(6-8-25)11-27-16-4-2-3-15(24-16)18(19,20)21/h2-4,9-10,13H,5-8,11H2,1H3
• InChI Key： GNSVCQSBYVZBBZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=N1)OCC1CCN(C(C2C=NC(C)=CN=2)=O)CC1)(F)F

Computed Properties

• Exact Mass: 380.14601035 g/mol
• Monoisotopic Mass: 380.14601035 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 380.4
• XLogP3: 2.6
• Topological Polar Surface Area: 68.2

Additional information on 2-Methyl-5-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]pyrazine

Introduction to 2-Methyl-5-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]pyrazine (CAS No. 2198126-42-8)

2-Methyl-5-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]pyrazine (CAS No. 2198126-42-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features, which include a pyrazine core, a piperidine ring, and a trifluoromethyl-substituted pyridine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The structure of 2-Methyl-5-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]pyrazine is particularly noteworthy for its intricate arrangement of functional groups. The pyrazine core provides a planar, aromatic system that can engage in π-stacking interactions, which are crucial for many biological processes. The piperidine ring introduces flexibility and can form hydrogen bonds, enhancing the compound's solubility and bioavailability. The trifluoromethyl-substituted pyridine moiety adds lipophilicity and can modulate the compound's interaction with biological targets.

Recent research has focused on the potential of 2-Methyl-5-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]pyrazine as a therapeutic agent. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various inflammatory diseases and oxidative stress-related conditions. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 2-Methyl-5-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]pyrazine has been investigated for its neuroprotective effects. Research conducted at the University of California, San Francisco, found that the compound protected neuronal cells from oxidative damage and apoptosis induced by hydrogen peroxide. This neuroprotective activity could have significant implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 2-Methyl-5-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]pyrazine have also been studied extensively. Preclinical data indicate that the compound has favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a potential drug candidate. Furthermore, the compound has shown low toxicity in animal models, suggesting that it may be safe for human use.

In terms of clinical applications, 2-Methyl-5-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]pyrazine is currently being evaluated in early-stage clinical trials for several indications. One ongoing trial is assessing its efficacy in treating rheumatoid arthritis, a chronic inflammatory disease characterized by joint pain and swelling. Preliminary results from this trial have been promising, with patients reporting reduced symptoms and improved quality of life.

Another area of interest is the use of 2-Methyl-5-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]pyrazine in cancer therapy. Preclinical studies have shown that the compound can inhibit the growth of certain cancer cell lines by inducing apoptosis and suppressing angiogenesis. These findings suggest that it may have potential as an adjuvant therapy in combination with existing cancer treatments.

The synthesis of 2-Methyl-5-[4-({[6-(trifluoromethyl)pyridin-2-yloxy}methyl)piperidine]-1-carbonyl]pyrazine involves several steps and requires careful control of reaction conditions to ensure high yield and purity. A typical synthetic route involves the coupling of 5-bromopyrazine with 4-piperidinemethanol followed by functionalization with 6-(trifluoromethyl)pyridinyl groups. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the process.

In conclusion, 2-Methyl-5-[4-{([6-(trifluoromethyl)pyridin-yloxy}methyl)piperidine]-1-carbonyl]pyrazine (CAS No. 2198126-42-8) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features, combined with its promising biological activities, make it an exciting subject for further research and development in medicinal chemistry and pharmaceutical sciences.